Cas no 13046-76-9 (D-Ribitol, 1-deoxy-)

D-Ribitol, 1-deoxy- structure
D-Ribitol, 1-deoxy- structure
Product Name:D-Ribitol, 1-deoxy-
CAS No:13046-76-9
MF:C5H12O4
MW:136.146382331848
CID:197790
PubChem ID:166761
Update Time:2025-04-19

D-Ribitol, 1-deoxy- Chemical and Physical Properties

Names and Identifiers

    • D-Ribitol, 1-deoxy-
    • 5-deoxy-D-ribitol
    • 1-deoxy-D-ribitol
    • 5-Deoxyribitol
    • (2R,3S,4S)-pentane-1,2,3,4-tetrol
    • (2R,3S,4S)-Pentane-1,2,3,4-tetraol
    • DTXSID901316293
    • 13046-76-9
    • SCHEMBL1694138
    • Inchi: 1S/C5H12O4/c1-3(7)5(9)4(8)2-6/h3-9H,2H2,1H3/t3-,4+,5-/m0/s1
    • InChI Key: FJGNTEKSQVNVTJ-LMVFSUKVSA-N
    • SMILES: O[C@@H]([C@H](C)O)[C@@H](CO)O

Computed Properties

  • Exact Mass: 136.074
  • Monoisotopic Mass: 136.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 75.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • Density: 1.331
  • Boiling Point: 368.1°C at 760 mmHg
  • Flash Point: 193°C
  • Refractive Index: 1.523

D-Ribitol, 1-deoxy- Related Literature

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